Cas no 17288-47-0 ((1H-Pyrrolo3,2-bpyridin-2-yl)methanol)

(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol is a heterocyclic compound featuring a fused pyrrole-pyridine core with a hydroxymethyl functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The hydroxymethyl group enhances reactivity, enabling further derivatization through esterification, etherification, or oxidation. Its rigid bicyclic framework contributes to stability while maintaining compatibility with diverse reaction conditions. The compound is particularly valuable in medicinal chemistry for constructing nitrogen-rich scaffolds, often associated with improved pharmacokinetic properties. High purity grades are available to ensure reproducibility in research applications.
(1H-Pyrrolo3,2-bpyridin-2-yl)methanol structure
17288-47-0 structure
Product Name:(1H-Pyrrolo3,2-bpyridin-2-yl)methanol
CAS No:17288-47-0
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD18432555
CID:2358909
Update Time:2025-10-28

(1H-Pyrrolo3,2-bpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1H-pyrrolo[3,2-b]pyridin-2-yl)methanol
    • 1H-Pyrrolo[3,2-b]pyridin-2-ylmethanol
    • (1H-Pyrrolo[3,2-b]pyridin-2-yl)-methanol
    • (1H-Pyrrolo3,2-bpyridin-2-yl)methanol
    • MDL: MFCD18432555
    • Inchi: 1S/C8H8N2O/c11-5-6-4-8-7(10-6)2-1-3-9-8/h1-4,10-11H,5H2
    • InChI Key: NASWAERXWIHATE-UHFFFAOYSA-N
    • SMILES: OCC1=CC2=C(C=CC=N2)N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

(1H-Pyrrolo3,2-bpyridin-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029182756-250mg
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0 95%
250mg
$323.40 2022-04-02
Alichem
A029182756-1g
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0 95%
1g
$849.75 2022-04-02
TRC
P928470-10mg
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0
10mg
$ 50.00 2022-06-03
TRC
P928470-50mg
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0
50mg
$ 210.00 2022-06-03
TRC
P928470-100mg
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0
100mg
$ 320.00 2022-06-03
Apollo Scientific
OR43672-1g
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0
1g
£318.00 2025-02-20
abcr
AB445705-1 g
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol; min. 95%
17288-47-0
1g
€818.70 2023-07-18
Chemenu
CM110755-1g
(1H-pyrrolo[3,2-b]pyridin-2-yl)methanol
17288-47-0 95%+
1g
$*** 2023-03-31
eNovation Chemicals LLC
D968505-100mg
(1H-Pyrrolo[3,2-b]pyridin-2-yl)-methanol
17288-47-0 95%
100mg
$240 2024-07-28
eNovation Chemicals LLC
D968505-250mg
(1H-Pyrrolo[3,2-b]pyridin-2-yl)-methanol
17288-47-0 95%
250mg
$340 2024-07-28

Additional information on (1H-Pyrrolo3,2-bpyridin-2-yl)methanol

Recent Advances in the Study of (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol (CAS: 17288-47-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol (CAS: 17288-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in modulating various biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in the study of (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop novel inhibitors targeting specific kinases, with improved selectivity and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibition, (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol has also been investigated for its potential in antimicrobial drug development. A recent study highlighted its incorporation into novel antibacterial agents targeting multidrug-resistant strains of Staphylococcus aureus. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent activity against resistant strains, with minimal cytotoxicity to human cells. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.

Another area of interest is the compound's application in the synthesis of fluorescent probes for biological imaging. Researchers have leveraged its unique photophysical properties to develop probes for detecting reactive oxygen species (ROS) in live cells. A 2022 study in Chemical Communications detailed the design of a ROS-sensitive probe based on (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol, which enabled real-time monitoring of oxidative stress in cancer cells. This innovation opens new avenues for studying oxidative stress-related diseases and evaluating the efficacy of antioxidant therapies.

Despite these promising developments, challenges remain in the optimization of (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and immune modulation.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.